2-(5-(2,4-Dimethoxyphenyl)isoxazol-3-yl)aceticacid

• Molecular Formula: C13H13NO5
• Molecular Weight: 263.25 g/mol
• IUPAC Name: 2-[5-(2,4-dimethoxyphenyl)-1,2-oxazol-3-yl]acetic acid
• InChI: InChI=1S/C13H13NO5/c1-17-9-3-4-10(11(7-9)18-2)12-5-8(14-19-12)6-13(15)16/h3-5,7H,6H2,1-2H3,(H,15,16)
• InChI Key: IIMRUXYWEQFUHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=NO2)CC(=O)O)OC

Description

2-(5-(2,4-Dimethoxyphenyl)isoxazol-3-yl)acetic acid is a compound that belongs to the isoxazole family, which is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom at adjacent positions. Isoxazole derivatives are known for their wide range of biological activities and therapeutic potential .

Preparation Methods

The synthesis of 2-(5-(2,4-Dimethoxyphenyl)isoxazol-3-yl)acetic acid can be achieved through various synthetic routes. One common method involves the reaction of hydroximinoyl halides with dipolarophiles under mild basic conditions (e.g., NaHCO3) at ambient temperature . Another efficient method reported involves a catalyst-free and microwave-assisted one-pot synthesis from α-acetylenic γ-hydroxyaldehydes and hydroxylamine .

Chemical Reactions Analysis

2-(5-(2,4-Dimethoxyphenyl)isoxazol-3-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The isoxazole ring can undergo substitution reactions with electrophiles or nucleophiles under appropriate conditions.

Scientific Research Applications

2-(5-(2,4-Dimethoxyphenyl)isoxazol-3-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has been studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Isoxazole derivatives, including this compound, are explored for their therapeutic potential in treating various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(5-(2,4-Dimethoxyphenyl)isoxazol-3-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and biological context .

Comparison with Similar Compounds

2-(5-(2,4-Dimethoxyphenyl)isoxazol-3-yl)acetic acid can be compared with other isoxazole derivatives, such as:

2-(5-(4-Ethoxyphenyl)isoxazol-3-yl)acetic acid: This compound has a similar structure but with an ethoxy group instead of a dimethoxy group.

2-(5-(2,5-Dimethoxyphenyl)isoxazol-3-yl)acetic acid: This derivative has a different substitution pattern on the phenyl ring.

The uniqueness of 2-(5-(2,4-Dimethoxyphenyl)isoxazol-3-yl)acetic acid lies in its specific substitution pattern, which can influence its biological activity and chemical reactivity .